![molecular formula C20H16FN5O2 B2398895 9-(3,4-dimethylphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide CAS No. 898442-65-4](/img/structure/B2398895.png)
9-(3,4-dimethylphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
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Description
9-(3,4-dimethylphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C20H16FN5O2 and its molecular weight is 377.379. The purity is usually 95%.
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Scientific Research Applications
- Research suggests that this compound exhibits potential anticancer activity. It may interfere with cancer cell growth and proliferation by targeting specific pathways or enzymes. Further studies are needed to explore its mechanism of action and potential clinical applications .
- The compound’s structure indicates anti-inflammatory potential. It could modulate inflammatory responses by interacting with specific receptors or enzymes. Investigating its effects on inflammatory pathways may lead to novel therapeutic strategies .
- Preliminary studies indicate that this compound might possess antiviral properties. Researchers have explored its efficacy against certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). Further investigations are necessary to validate its antiviral potential .
- Neuroprotection refers to strategies that prevent or slow down neuronal damage. This compound’s structure suggests possible neuroprotective effects. It could be relevant in conditions like neurodegenerative diseases or traumatic brain injuries .
- Some research points to the compound’s impact on metabolic pathways. It may influence glucose metabolism, lipid regulation, or mitochondrial function. Investigating its effects in metabolic disorders (e.g., diabetes, obesity) could yield valuable insights .
- Medicinal chemists often study compounds like this one to design new drugs or optimize existing ones. By modifying its structure, researchers can create analogs with improved pharmacological properties, such as enhanced bioavailability or reduced side effects .
Anticancer Properties
Anti-inflammatory Effects
Antiviral Activity
Neuroprotective Applications
Metabolic Disorders
Drug Design and Optimization
properties
IUPAC Name |
9-(3,4-dimethylphenyl)-2-(3-fluorophenyl)-8-oxo-7H-purine-6-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16FN5O2/c1-10-6-7-14(8-11(10)2)26-19-16(24-20(26)28)15(17(22)27)23-18(25-19)12-4-3-5-13(21)9-12/h3-9H,1-2H3,(H2,22,27)(H,24,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAAHWSVDCAVFBI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=CC(=CC=C4)F)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16FN5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
9-(3,4-dimethylphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.